Cas no 2680683-78-5 (3,6-dibromo-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

• Product Name: 3,6-dibromo-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• CAS No: 2680683-78-5
• MF: C₁₁H₉Br₂NO₄
• MW: 379.001461744308
• CID: 5621099
• PubChem ID: 165936212
• Update Time: 2025-07-19

3,6-dibromo-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,6-dibromo-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• EN300-28301733
• 2680683-78-5
• 3,6-dibromo-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

• Inchi： 1S/C11H9Br2NO4/c1-2-5-18-11(17)14-9-7(13)4-3-6(12)8(9)10(15)16/h2-4H,1,5H2,(H,14,17)(H,15,16)
• InChI Key： WYOWGZKYFJGXDS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(=O)O)=C1NC(=O)OCC=C)Br

Computed Properties

• Exact Mass: 378.88778g/mol
• Monoisotopic Mass: 376.88983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 3,6-dibromo-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

Introduction to 3,6-dibromo-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680683-78-5)

3,6-dibromo-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid, identified by its Chemical Abstracts Service (CAS) number 2680683-78-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of brominated benzoic acids, characterized by the presence of two bromine atoms at the 3rd and 6th positions of the benzene ring, along with an amide-like functional group linked to a propenyl ether moiety. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and synthetic chemistry.

The structural motif of 3,6-dibromo-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid consists of a benzoic acid backbone, which is a well-established scaffold in medicinal chemistry due to its biological activity and metabolic stability. The introduction of bromine atoms at the 3rd and 6th positions enhances the electrophilicity of the aromatic ring, making it more susceptible to nucleophilic substitution reactions. This property is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex organic molecules.

The amide-like functional group at the 2-position, specifically (prop-2-en-1-yloxy)carbonylamino, adds another layer of reactivity to the molecule. This group can participate in various chemical transformations, including hydrolysis, amidation, and condensation reactions, providing a versatile platform for further derivatization. The propenyl ether moiety further enhances the molecular complexity and may contribute to interactions with biological targets through hydrophobic and hydrogen bonding interactions.

In recent years, there has been growing interest in brominated benzoic acids due to their potential applications in pharmaceuticals and agrochemicals. The presence of bromine atoms not only increases the lipophilicity of these compounds but also influences their electronic properties, making them suitable for use as intermediates in the synthesis of active pharmaceutical ingredients (APIs). Additionally, brominated aromatic compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

One of the most compelling aspects of 3,6-dibromo-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid is its potential as a building block for the development of novel therapeutic agents. The combination of bromine substituents and functional groups capable of further modification allows for the creation of structurally diverse derivatives with tailored biological activities. For instance, researchers have explored similar compounds in the search for new inhibitors targeting enzymes involved in cancer metabolism. The brominated benzoic acid scaffold has been found to interact effectively with heme-binding proteins and other critical biological macromolecules.

Recent studies have highlighted the importance of 3,6-dibromo-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid in synthetic organic chemistry. Its reactivity makes it an excellent precursor for constructing more complex molecules through palladium-catalyzed reactions. For example, Suzuki-Miyaura cross-coupling has been used to introduce aryl or heteroaryl groups at various positions on the benzene ring, leading to novel derivatives with enhanced pharmacological properties. These transformations are particularly valuable in drug discovery pipelines where precise control over molecular structure is essential.

The pharmaceutical industry has shown particular interest in compounds containing bromine atoms due to their ability to modulate receptor binding affinities and metabolic stability. 3,6-dibromo-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid exemplifies this trend by combining multiple functional groups that can be selectively modified to optimize drug-like properties. Researchers have utilized computational methods to predict how different substitutions might affect the compound's bioavailability and target interaction profiles.

In addition to its synthetic utility, 3,6-dibromo-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid has been investigated for its potential role in materials science. The presence of bromine atoms can influence electronic properties, making this compound a candidate for applications in organic electronics and photovoltaics. While these applications are still in early stages of exploration, they highlight the broad utility of brominated aromatic compounds beyond traditional pharmaceutical uses.

The synthesis of 3,6-dibromo-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Key steps typically include bromination of benzoic acid derivatives followed by selective functionalization at the 2-position using propenyl alcohol or its derivatives under controlled conditions. Advances in catalytic systems have enabled more efficient and environmentally friendly synthetic routes.

One notable aspect of working with 3,6-dibromo-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid is its stability under various conditions. However, care must be taken during storage and handling due to potential degradation pathways that could affect its reactivity or yield during subsequent synthetic steps. Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are essential for characterizing this compound throughout its synthetic journey.

The growing body of research on 3,6-dibromo-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid underscores its significance as a versatile intermediate in chemical synthesis and drug development. As new methodologies emerge for modifying aromatic scaffolds containing halogen substituents like bromine atoms this compound will likely continue to play an important role in both academic research laboratories industrial settings